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Compound of Interest

Compound Name: Isodecyl palmitate
CAS No.: 59231-33-3
Cat. No.: B1614614
Get Quote
. J

Executive Summary

Isodecyl Palmitate (CAS 59231-33-3) is a branched-chain fatty acid ester widely employed as
a rheology modifier and emollient. Its environmental profile is defined by rapid primary
biodegradation via enzymatic hydrolysis, followed by the ultimate mineralization of its
metabolites: palmitic acid and isodecanol. Due to its extreme hydrophobicity (Log Kow > 8) and
negligible water solubility, it exhibits no acute aquatic toxicity at saturation limits. This guide
details the mechanistic pathways of degradation, valid experimental protocols for poorly soluble
substances, and the "read-across" logic used for regulatory compliance.

Chemical Identity & Physicochemical Framework

Understanding the environmental behavior of Isodecyl Palmitate requires a grounding in its
molecular architecture. It is an ester formed from a C16 saturated fatty acid (Palmitic acid) and
a C10 branched alcohol (Isodecanol).
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Property Value | Description Impact on Fate
CAS Number 59231-33-3 Primary identifier.
High molecular weight implies
Molecular Formula C26H5202 N
low volatility.
. ) Classifies as "Poorly Water
Water Solubility < 0.05 mg/L (Estimated)
Soluble" (PWS).
Indicates strong adsorption to
) soil/sediment; potential for
Log Kow > 8.0 (Estimated) ) )
bioaccumulation unless
metabolized.
Negligible volatilization from
Vapor Pressure <0.01 Pa at 25°C

water surfaces.

Biodegradability: Mechanistic Pathways

The biodegradability of Isodecyl Palmitate is not a single-step event but a cascade of
enzymatic reactions. Standard screening tests (OECD 301) often classify it as Readily
Biodegradable, provided bioavailability limitations are managed during testing.

The Hydrolysis "Gatekeeper" Step

The rate-limiting step in the biodegradation of high molecular weight esters is bioavailability, not
intrinsic recalcitrance. Once the molecule is accessible to microbial lipases (often requiring
emulsification or adsorption to sludge), the ester bond is rapidly cleaved.

Mechanism:

» Extracellular Hydrolysis: Microbial esterases cleave the ester linkage, releasing Palmitic Acid
and Isodecanol.

» Beta-Oxidation (Fatty Acid): Palmitic acid enters the standard fatty acid spiral (3-oxidation),
releasing Acetyl-CoA units for the Krebs cycle.
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» Alpha/Beta-Oxidation (Branched Alcohol): Isodecanol is oxidized to Isodecanoic acid. The

branching may slightly retard degradation compared to linear alcohols, but it does not
prevent mineralization.

Visualization of Metabolic Fate

The following diagram illustrates the degradation pathway, highlighting the convergence of
metabolites into central metabolism.
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Caption: Metabolic pathway of Isodecyl Palmitate showing hydrolysis into metabolites and
subsequent mineralization.

Ecotoxicological Profile

The ecotoxicity of Isodecyl Palmitate is governed by the "cut-off" effect. Due to its high Log
Kow and molecular size, the substance cannot dissolve in water at concentrations sufficient to
cause narcosis or systemic toxicity in aquatic organisms.

Aquatic Toxicity Data (Read-Across)

Since direct toxicity testing at concentrations above the solubility limit is physically impossible,
data is often derived from Water Accommodated Fractions (WAF) or read-across from the
metabolites.
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Trophic Level Endpoint Result Interpretation
) Non-toxic at
Fish 96h LC50 > 100 mg/L (LL50) _
saturation.
Non-toxic at

saturation. Physical
Daphnia 48h EC50 > 100 mg/L (EL50) entrapment possible
in poorly prepared

emulsions.

No growth inhibition
Algae 72h ErC50 > 100 mg/L (EL50)*
observed.

*Note: LL50 = Lethal Loading; EL50 = Effect Loading. These values refer to the loading rate of
the WAF, not the dissolved concentration.

Chronic Toxicity & Bioaccumulation

e Bioaccumulation: While Log Kow > 8 suggests potential bioaccumulation, the
Bioconcentration Factor (BCF) is low in practice. This is due to rapid metabolism
(biotransformation) by fish, which prevents the substance from accumulating in lipid tissues.

o PBT Status: Isodecyl Palmitate does not meet the criteria for PBT (Persistent,
Bioaccumulative, Toxic) or vPvB (very Persistent, very Bioaccumulative) under REACH
Annex XIII.

Experimental Protocols for Poorly Soluble
Substances

Testing Isodecyl Palmitate requires specific modifications to standard OECD guidelines to
account for its insolubility. Direct addition to water results in phase separation, invalidating
results.

Water Accommodated Fraction (WAF) Preparation
(OECD 23)
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For ecotoxicity testing, a WAF must be prepared to test the toxicity of the dissolved fraction and
stable dispersion, excluding bulk phase droplets.

1. Weigh Substance

(e.g., 100 mg/L loading)

2. Add to Test Medium
(Dilution Water)

3. Slow Stirring

(24-48 Hours, Vortex-free)

4. Settling Period
(1-4 Hours)

5. Siphon Middle Phase
(The WAF)

6. Analytical Verification
(TOC or GC-MS)

Click to download full resolution via product page

Caption: Protocol for preparing Water Accommodated Fractions (WAF) to test insoluble
substances without physical effects.

Biodegradation: Modified OECD 301B or 301F

Standard "Ready Biodegradability" tests can yield false negatives for Isodecyl Palmitate due
to poor bioavailability.

e Choice of Method:
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o OECD 301B (CO2 Evolution): Best for insoluble materials as it measures evolved CO2
directly.

o OECD 301F (Manometric Respirometry): Also suitable, measures O2 consumption.

« Critical Modification (Dispersion): The test substance should be adsorbed onto an inert
support (e.g., silica gel) or dispersed using ultrasonic treatment to increase the surface area
available for bacterial attack. Do not use toxic solvents or high concentrations of emulsifiers
that could inhibit the inoculum.

¢ Inoculum: Use activated sludge from a plant treating predominantly domestic sewage.

Regulatory & Safety Assessment
 REACH (EU): Registered. Generally considered safe for environmental release due to rapid
biodegradation.[1]

o US EPA: Listed on TSCA. Fatty acid esters are typically "Low Risk" polymers or substances.

e Read-Across Justification: In the absence of specific data, regulatory bodies accept read-
across from Isodecanol (CAS 25339-17-7) and Palmitic Acid (CAS 57-10-3). Since both
metabolites are readily biodegradable and of low toxicity, the parent ester is assessed
similarly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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